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Introduction

The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method used to quantify
the frequency of cytokine-secreting cells at the single-cell level.[1] This makes it an invaluable
tool for monitoring T-cell responses in various contexts, including vaccine development, cancer
immunotherapy, and infectious disease research. The influenza virus nucleoprotein (NP) is a
major target for cytotoxic T lymphocytes (CTLs), and the NP (266-274) peptide represents an
HLA-A*03 restricted epitope from this protein.[2] This document provides a detailed protocol for
utilizing the NP (266-274) peptide to stimulate and detect antigen-specific T-cell responses,
primarily the secretion of Interferon-gamma (IFN-y), using the ELISpot assay.

Principle of the ELISpot Assay

The ELISpot assay is based on the principle of an ELISA, but instead of quantifying a soluble
antigen, it detects the secretory product of individual cells. A plate with a polyvinylidene
difluoride (PVDF) membrane is coated with a capture antibody specific for the cytokine of
interest (e.g., anti-IFN-y).[3] When peripheral blood mononuclear cells (PBMCs) are added to
the wells and stimulated with the NP (266-274) peptide, activated T-cells will secrete IFN-y.
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This cytokine is captured by the antibody on the membrane in the immediate vicinity of the
secreting cell. After an incubation period, the cells are washed away, and a biotinylated
detection antibody, also specific for the cytokine, is added. This is followed by the addition of an
enzyme-conjugate (e.g., streptavidin-alkaline phosphatase) and a substrate that precipitates,
forming a visible spot at the location of each cytokine-secreting cell.[4] Each spot, therefore,
represents a single reactive T-cell.

Experimental Protocol: IFN-y ELISpot Assay using
NP (266-274) Peptide

This protocol is a general guideline and may require optimization for specific experimental
conditions.

Materials:
e NP (266-274) peptide

e Human IFN-y ELISpot kit (containing capture antibody, biotinylated detection antibody, and
streptavidin-enzyme conjugate)

e PVDF-bottom 96-well plates
o Cryopreserved or fresh Peripheral Blood Mononuclear Cells (PBMCs)

e T-cell medium (e.g., RPMI-1640 with 10% fetal bovine serum, penicillin/streptomycin, and L-
glutamine)

o Phytohemagglutinin (PHA) or a CEF peptide pool (as a positive control)[5][6][7]
e Cell culture medium with DMSO (as a negative control)[3]

» 35% Ethanol

o Sterile PBS

e PBS with 0.05% Tween 20 (Wash Buffer)
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AEC (3-amino-9-ethylcarbazole) substrate solution or similar

Automated ELISpot reader or stereomicroscope

Day 1: Plate Coating

Pre-wet the PVDF membrane of each well of the 96-well plate with 15 pL of 35% ethanol for
1 minute.

Wash the plate five times with 200 uL/well of sterile PBS.
Dilute the anti-IFN-y capture antibody to the recommended concentration in sterile PBS.
Add 100 pL of the diluted capture antibody to each well.

Seal the plate and incubate overnight at 4°C.[3]

Day 2: Cell Stimulation

Aspirate the capture antibody solution from the plate.
Wash the plate three times with 200 pL/well of sterile PBS.

Block the membrane by adding 200 pL/well of T-cell medium and incubating for at least 2
hours at 37°C.[3]

Thaw the cryopreserved PBMCs and allow them to rest overnight if necessary, or prepare
fresh PBMCs.

Resuspend the cells in T-cell medium and determine the cell viability and concentration.
Adjust the cell concentration to 2-3 x 1076 cells/mL.

Prepare the stimulants:

o NP (266-274) peptide: Dilute to a working concentration (typically 1-10 pg/mL) in T-cell
medium.

o Positive Control (PHA): Dilute to a final concentration of 1-10 pg/mL.
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o Negative Control: T-cell medium with the same concentration of DMSO used to dissolve
the peptide.

Decant the blocking solution from the ELISpot plate.
Add 100 pL of the prepared stimulants to the appropriate wells.
Add 100 pL of the cell suspension (2-3 x 105 cells) to each well.[3]

Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

Day 3: Spot Development

Aspirate the cells from the wells.

Wash the plate four times with 200 pL/well of Wash Buffer (PBS/0.05% Tween 20).
Dilute the biotinylated anti-IFN-y detection antibody in PBS containing 0.5% BSA.
Add 100 pL of the diluted detection antibody to each well.

Incubate for 2 hours at room temperature.

Wash the plate four times with Wash Buffer.

Dilute the streptavidin-enzyme conjugate in PBS.

Add 100 pL of the diluted conjugate to each well.

Incubate for 1 hour at room temperature.

Wash the plate four times with Wash Buffer, followed by two washes with PBS.

Add 100 pL of the AEC substrate solution to each well and monitor for spot development
(typically 5-30 minutes).

Stop the reaction by washing the plate with distilled water.

Allow the plate to dry completely in the dark.
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Day 4: Analysis
e Count the spots in each well using an automated ELISpot reader or a stereomicroscope.
e The results are typically expressed as Spot Forming Units (SFU) per million PBMCs.

Data Presentation

The quantitative data from an ELISpot experiment should be summarized in a table for clear
comparison between different conditions.

SFU/10"6 PBMCs

Stimulant PBMC Donor Cell Number/Well
(Mean £ SD)
Negative Control
] Donor 1 2.5x10"5 52
(Medium + DMSO)
NP (266-274) Peptide
Donor 1 2.5 x 10”5 150 £ 15
(5 pg/mL)
Positive Control (PHA,
Donor 1 2.5 x10"5 850 + 40
5 pg/mL)
Negative Control
] Donor 2 2.5x10"5 8+3
(Medium + DMSO)
NP (266-274) Peptide
Donor 2 2.5 x 10"5 255
(5 pg/mL)
Positive Control (PHA,
Donor 2 2.5 x10"5 920 + 55

5 pg/mL)

Note: The above data is for illustrative purposes only. Actual results will vary depending on the
donor's immune status and experimental conditions.

Visualizations

Experimental Workflow
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Caption: ELISpot experimental workflow for NP (266-274) peptide stimulation.
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Caption: Simplified signaling pathway of T-cell activation by NP (266-274) peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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